Cas no 944142-76-1 (1-(5-fluoropyridin-3-yl)cyclopentan-1-amine)

• Product Name: 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine
• CAS No: 944142-76-1
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6416164
• PubChem ID: 57790726
• Update Time: 2025-10-22

1-(5-fluoropyridin-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine
• 944142-76-1
• AKOS010781535
• EN300-1826825
• SCHEMBL89666
• CS-0306749
• 1-(5-Fluoro-3-pyridinyl)cyclopentanamine
• Cyclopentanamine, 1-(5-fluoro-3-pyridinyl)-

• Inchi： 1S/C10H13FN2/c11-9-5-8(6-13-7-9)10(12)3-1-2-4-10/h5-7H,1-4,12H2
• InChI Key： GBJPULKMUWMPNY-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CN=C2)(N)CCCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±35.0 °C(Predicted)
• pka: 8.45±0.20(Predicted)

Additional information on 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine

Introduction to 1-(5-Fluoropyridin-3-yl)cyclopentan-1-amine (CAS No. 944142-76-1)

1-(5-Fluoropyridin-3-yl)cyclopentan-1-amine (CAS No. 944142-76-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The integration of a fluoropyridine moiety and a cyclopentylamine group endows this molecule with distinct chemical and biological properties, making it a valuable candidate for further investigation.

The fluoropyridine ring is a key structural element in many bioactive compounds, contributing to their pharmacological activities. The presence of the fluorine atom in the pyridine ring can significantly influence the compound's electronic properties, lipophilicity, and metabolic stability. These attributes are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. In the case of 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine, the fluorine substitution at the 5-position of the pyridine ring enhances its binding affinity to specific receptors and enzymes, thereby improving its therapeutic efficacy.

The cyclopentylamine moiety, on the other hand, provides additional structural diversity and conformational flexibility. This group can interact with various biological targets through hydrogen bonding and hydrophobic interactions, which are essential for modulating biological processes. The combination of these two functional groups in 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine results in a molecule with a unique profile that can be tailored for specific therapeutic applications.

Recent studies have explored the potential of 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine in various disease models. One notable area of research is its application in neurodegenerative disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine exhibits neuroprotective effects by inhibiting the activation of microglial cells and reducing the production of pro-inflammatory cytokines.

In addition to its neuroprotective properties, 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine has also shown promise in cancer research. Several studies have investigated its potential as an anticancer agent, particularly in inhibiting tumor growth and metastasis. A recent publication in Cancer Research highlighted that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity of 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine against cancer cells makes it an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine have also been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its efficacy and safety in clinical settings. For example, a study published in Pharmaceutical Research demonstrated that 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 1-(5-fluoropyridin-3-yl)cyclopentan-1-amine (CAS No. 944142-76-1) is a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with favorable pharmacological properties, positions it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.